N-(3-chloro-4-cyano-5-isothiazolyl)-3-methylbenzenecarboxamide
Overview
Description
“N-(3-chloro-4-cyano-5-isothiazolyl)-3-methylbenzenecarboxamide” is a chemical compound . It is available for purchase from various suppliers for use in pharmaceutical testing .
Molecular Structure Analysis
The molecular formula of this compound is C11H6ClN3OS . The average mass is 263.703 Da and the monoisotopic mass is 262.992004 Da .Scientific Research Applications
Analytical Methodology
The compound has been a subject of interest in analytical chemistry. Matissek and Wittkowski (1984) explored its identification through capillary gas chromatography/mass spectrometry, particularly in methyl-isothiazolone products. They identified various related compounds, such as 2-methyl-isothiazol-3-one and 5-chloro-2-methyl-isothiazol-3-one, as major components in these formulations, indicating its relevance in analytical detection methods (Matissek & Wittkowski, 1984).
Synthesis and Chemical Transformations
Research by Samaritoni et al. (1999) demonstrates the chemical versatility of N-(4-chloro-3-methyl-5-isothiazolyl) derivatives. Their study showed that modifications at the alpha-carbon of related compounds could lead to various derivatives with potential applications in different fields, such as agriculture and pharmaceuticals (Samaritoni et al., 1999).
Microbicidal Effects
Research has also delved into the microbicidal properties of isothiazolone biocides, which include compounds structurally similar to N-(3-chloro-4-cyano-5-isothiazolyl)-3-methylbenzenecarboxamide. Collier et al. (1990) studied the chemical reactions and effectiveness of such biocides, including their interactions with cysteine, which are critical for their antimicrobial properties (Collier et al., 1990).
Antifungal Properties
The compound's relevance in antifungal applications is highlighted by Adibpour et al. (2008). They assessed the in vitro antifungal activity of various N2-phenyl-3(2H)-isothiazolones, showing that these compounds, including derivatives of N-(3-chloro-4-cyano-5-isothiazolyl)-3-methylbenzenecarboxamide, have moderate to high antifungal activity against certain strains (Adibpour et al., 2008).
Biocidal Applications in Coatings and Paper
A 2010 study by Flavourings examined the safety of 5-chloro-2-methyl-2H-isothiazol-3-one, a compound related to N-(3-chloro-4-cyano-5-isothiazolyl)-3-methylbenzenecarboxamide, in its use as a biocide in coatings and paper processing. This underscores the broader utility of isothiazolone derivatives in industrial applications (Flavourings, 2010).
properties
IUPAC Name |
N-(3-chloro-4-cyano-1,2-thiazol-5-yl)-3-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClN3OS/c1-7-3-2-4-8(5-7)11(17)15-12-9(6-14)10(13)16-18-12/h2-5H,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WXOWFPOFTCFSOO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=C(C(=NS2)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601215311 |
Source
|
| Record name | N-(3-Chloro-4-cyano-5-isothiazolyl)-3-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601215311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-cyano-5-isothiazolyl)-3-methylbenzenecarboxamide | |
CAS RN |
159978-14-0 |
Source
|
| Record name | N-(3-Chloro-4-cyano-5-isothiazolyl)-3-methylbenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=159978-14-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(3-Chloro-4-cyano-5-isothiazolyl)-3-methylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601215311 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![5-[(3,4-Dimethoxyphenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one](/img/structure/B3106645.png)
